5-[(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)methylene]-1,3-dimethyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 5-[(3-methoxy-5,6,7,8-tetrahydronaphthalen-2-yl)methylidene]-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C18H20N2O3S/c1-19-16(21)14(17(22)20(2)18(19)24)9-13-8-11-6-4-5-7-12(11)10-15(13)23-3/h8-10H,4-7H2,1-3H3
• InChI Key: MYYIPOBYXZANIN-UHFFFAOYSA-N
• SMILES: CN1C(=O)C(=CC2=CC3=C(CCCC3)C=C2OC)C(=O)N(C1=S)C
• Canonical SMILES: CN1C(=O)C(=CC2=C(C=C3CCCCC3=C2)OC)C(=O)N(C1=S)C

Description

5-[(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)methylene]-1,3-dimethyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a chemical compound that has been widely studied for its potential therapeutic applications. It is commonly referred to as "MTDP" and belongs to the class of compounds known as thioxopyrimidines.

Mechanism of Action

The exact mechanism of action of MTDP is not yet fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways involved in cell proliferation, inflammation, and oxidative stress. MTDP has been shown to inhibit the activity of the enzyme dihydrofolate reductase, which is involved in DNA synthesis and cell proliferation. It has also been found to inhibit the activity of various signaling pathways, including the NF-κB pathway, which is involved in inflammation, and the PI3K/Akt pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
MTDP has been found to have a variety of biochemical and physiological effects, including anti-proliferative, neuroprotective, anti-inflammatory, and antioxidant effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, to protect neurons from oxidative stress and apoptosis, to reduce inflammation and oxidative stress in animal models of inflammatory diseases, and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using MTDP in lab experiments is its relatively low toxicity compared to other anti-cancer compounds. Additionally, its anti-inflammatory and neuroprotective effects make it a promising candidate for the treatment of a variety of diseases. However, one limitation is the lack of clinical data on its safety and efficacy in humans, as most studies have been conducted in animal models.

Future Directions

There are several future directions for research on MTDP. One area of focus could be the development of more efficient synthesis methods to increase the yield and purity of the compound. Additionally, further studies could be conducted to elucidate the exact mechanism of action of MTDP and to identify potential targets for its therapeutic applications. Clinical trials could also be conducted to evaluate its safety and efficacy in humans for the treatment of various diseases.

Synthesis Methods

MTDP can be synthesized through a multi-step process involving the reaction of 2-aminothiophenol with 3-methoxy-2-naphthaldehyde, followed by the reaction of the resulting product with methyl acetoacetate and urea. The final product is obtained through a cyclization reaction.

Scientific Research Applications

MTDP has been studied for its potential therapeutic applications in a variety of areas, including cancer treatment, neurodegenerative diseases, and inflammation. It has been shown to have anti-proliferative effects on cancer cells and to inhibit the growth of tumors in animal models. Additionally, it has been found to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease. MTDP has also been shown to have anti-inflammatory effects and to reduce oxidative stress in animal models of inflammatory diseases.